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Compound of Interest

Compound Name: 2-Bromo-6-methanesulfonylaniline
Cat. No.: B13597905
Get Quote
\ J

Executive Safety Summary

Immediate Action Required: Treat 2-Bromo-6-methanesulfonylaniline (CAS: 1362851-65-7)
as a Halogenated Organic Hazardous Waste.[1]

e Primary Hazard: Acute toxicity (Oral/Dermal/Inhalation), Skin/Eye Irritant.[1]

» Critical Incompatibility: Violent reaction potential with Strong Oxidizers and Strong Acids
(e.g., Nitric Acid).[1]

» Disposal Stream: High-temperature incineration (Rotary Kiln) via licensed hazardous waste
contractor.[1]

o Prohibited: Do NOT dispose of down drains, in trash, or by evaporation.[1]

Chemical Profile & Hazard Mechanism

To handle this compound safely, one must understand its structural reactivity. 2-Bromo-6-
methanesulfonylaniline is a polysubstituted aniline derivative.[1]
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» Aniline Core: Provides the vector for toxicity (methemoglobinemia potential) and skin
absorption.[1]

o Bromine Substituent (C-Br): Classifies the waste as Halogenated.[1] This prohibits disposal
in standard "Non-Halogenated" organic solvent streams because burning halogenated
compounds without scrubbers releases toxic acid gases (HBr) and dioxins.[1]

o Methanesulfonyl Group (SOz2Me): An electron-withdrawing group that increases the acidity of
the amine protons and modifies solubility.[1] It also introduces sulfur oxides (SOx) as
combustion byproducts, necessitating specific scrubber capabilities at the incineration facility.

[1]

o |

Property Value Operational Implication

Use for waste labeling and

CAS Number 1362851-65-7 , _
inventory tracking.[1]
_ ) Dust generation is a primary
Physical State Solid (Powder) ) o
inhalation risk.[1]
) Indicates moderate hazard
Signal Word WARNING ] )
level; requires strict PPE.[1]
Harmful by all routes of entry.
Hazard Codes H302, H312, H332 [1][2] Zero skin contact
allowed.[1]
Segregation Critical: Store
Incompatibility Oxidizers, Acids away from Nitric

Acid/Peroxides.[1]

Personal Protective Equipment (PPE) Protocol

Standard nitrile gloves may offer insufficient protection against aniline derivatives in solution
due to rapid permeation.[1]

o Hand Protection:
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o Solid Handling: Double Nitrile gloves (minimum 5 mil thickness) are generally acceptable
for dry solid handling.[1]

o Solution Handling: Use Silver Shield® (Laminate) or Viton® gloves.[1] If these are
unavailable, use a "Double-Gloving" technique: Silver Shield inner liner + Nitrile outer
glove for dexterity.[1]

o Respiratory Protection: Work strictly within a certified chemical Fume Hood.[1] If dust
generation is uncontrolled outside a hood, a NIOSH-approved N95 or P100 particulate
respirator is required.[1]

o Eye/Body: Chemical splash goggles (ANSI Z87.[1]1) and a buttoned lab coat.[1][3]

Step-by-Step Disposal Protocol
A. Waste Segregation (The "Golden Rule")

Failure to segregate is the #1 cause of laboratory accidents involving waste.[1]
o Stream:Halogenated Organic Waste.[1]

e Segregation: Keep separate from Non-Halogenated solvents (e.g., Acetone, Methanol) if
possible to reduce disposal costs, but NEVER mix with oxidizers (Nitric acid, Perchloric acid)
or reactive metals.[1]

B. Solid Waste Disposal (Pure Compound/Contaminated
Solids)[1]

o Collection: Collect pure solid waste, contaminated weighing boats, and heavily soiled gloves
in a wide-mouth HDPE (High-Density Polyethylene) jar.[1]

o Labeling: Affix a hazardous waste tag immediately.[1]
o Constituents: "2-Bromo-6-methanesulfonylaniline, Solid".[1][4]
o Hazard Checkboxes: Toxic, Irritant.[1][5][6]

o Sealing: Screw the lid tightly. Do not overfill (leave 10% headspace).[1]
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C. Liquid Waste Disposal (Solutions/Mother Liquor)[1][7]

o Container Selection: Use an HDPE or Glass carboy/bottle. Avoid metal containers due to
potential corrosion from hydrolysis byproducts.[1]

e Composition Log: You must list the solvent and the solute.[1]
o Example: "95% Dichloromethane, 5% 2-Bromo-6-methanesulfonylaniline”.[1]

e PH Check: Ensure the solution is neutral (pH 6-8). If acidic/basic due to workup, neutralize
carefully before adding to the organic waste container to prevent exothermic reactions in the
drum.

D. Logical Workflow Diagram

The following decision tree illustrates the operational workflow for disposing of this specific
compound.
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Waste Generation:
2-Bromo-6-methanesulfonylaniline

Determine Physical State

In Solution

Solid Waste Liquid Waste
(Powder, Gloves, Weigh Boats) (Dissolved in Solvent)

Container: Container:

Wide-Mouth HDPE Jar Glass or HDPE Carboy

LABELING:
1. Full Chemical Name
2. Check 'Toxic' & 'Irritant’
3. Mark 'Halogenated'

SEGREGATION CHECK:
Isolate from Oxidizers & Acids

Satellite Accumulation Area
(Secondary Containment)

Professional Disposal:
Incineration (Rotary Kiln)

Click to download full resolution via product page
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Figure 1: Decision tree for the safe segregation and packaging of 2-Bromo-6-
methanesulfonylaniline waste.

Spill Management Protocol

Minor Spill (< 5g/5mL):

Alert: Notify nearby personnel.

PPE: Don double nitrile gloves, goggles, and lab coat.[1]

Containment:

o Solid: Cover with wet paper towels to prevent dust, then scoop into a waste jar.

o Liquid: Absorb with vermiculite or sand.[1] Do NOT use combustible materials (sawdust) if
the solvent is flammable.[1]

Clean: Wipe area with soap and water.[1][2] Dispose of all cleanup materials as hazardous
waste.[1][7]

Major Spill (> 5g/5mL or outside hood):

o Evacuate: Clear the lab immediately.

« Isolate: Close doors and post "DO NOT ENTER" signage.
o Contact: Call EHS/Emergency Response immediately.[1][7]

Regulatory & Compliance Context

* RCRA Classification (USA): While not explicitly P- or U-listed by CAS specifically, this
compound typically falls under "Characteristic Hazardous Waste" due to toxicity and
ignitability (if in solvent).[1] It is treated as a Halogenated Organic.[1][7]

o EPA Disposal Code: Likely DOO1 (Ignitable, if in solvent) or DO03 (Reactive, potentially)
depending on the matrix.[1] The safest route is designating it for Incineration.[1]
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¢ Global Harmonized System (GHS): Follows H302/H312/H332 protocols.[1][8]

References

+ U.S. Environmental Protection Agency (EPA). (n.d.).[1] Treatment Technologies for
Halogenated Organic Containing Wastes.[1][9] Retrieved from [Link][1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b13597905?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13597905?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

